Cas no 56666-22-9 ((4aS,8aS)-1,1-Dimethyl-7-oxooctahydronaphthalene-4a(2H)-carbonitrile)

• Product Name: (4aS,8aS)-1,1-Dimethyl-7-oxooctahydronaphthalene-4a(2H)-carbonitrile
• CAS No: 56666-22-9
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 2843567
• PubChem ID: 71441265
• Update Time: 2025-04-21

(4aS,8aS)-1,1-Dimethyl-7-oxooctahydronaphthalene-4a(2H)-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 56666-22-9
• (4aS,8aS)-1,1-Dimethyl-7-oxooctahydronaphthalene-4a(2H)-carbonitrile
• DTXSID00850209

• Inchi： 1S/C13H19NO/c1-12(2)5-3-6-13(9-14)7-4-10(15)8-11(12)13/h11H,3-8H2,1-2H3/t11-,13+/m0/s1
• InChI Key： NJSVYZYUAOTQMX-WCQYABFASA-N
• SMILES： O=C1CC[C@@]2(C#N)CCCC(C)(C)[C@@H]2C1

Computed Properties

• Exact Mass: 205.146664230Da
• Monoisotopic Mass: 205.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.9Ų